Cas no 2411293-98-4 (N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide)

N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide structure
2411293-98-4 structure
Product Name:N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide
CAS No:2411293-98-4
MF:C12H19NO4
MW:241.28356385231
CID:5356163
PubChem ID:146095294
Update Time:2025-07-17

N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[8-(Hydroxymethyl)-1,4-dioxaspiro[4.5]decan-8-yl]prop-2-enamide
    • Z3816903815
    • N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide
    • Inchi: 1S/C12H19NO4/c1-2-10(15)13-11(9-14)3-5-12(6-4-11)16-7-8-17-12/h2,14H,1,3-9H2,(H,13,15)
    • InChI Key: OCCVUGLIBUNBNU-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(CO)(CC2)NC(C=C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • XLogP3: 0
  • Topological Polar Surface Area: 67.8

N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576131-0.05g
N-[8-(hydroxymethyl)-1,4-dioxaspiro[4.5]decan-8-yl]prop-2-enamide
2411293-98-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide

Comprehensive Overview of N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide (CAS No. 2411293-98-4)

The compound N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide (CAS No. 2411293-98-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and material science research. Its unique structural features, including the 1,4-dioxaspiro4.5decane core and the prop-2-enamide functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

In recent years, the demand for spirocyclic compounds like N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide has surged due to their enhanced stability and bioavailability. These attributes align with the growing focus on sustainable chemistry and green synthesis, which are hot topics in the scientific community. The compound's hydroxymethyl group further enhances its reactivity, enabling modifications for tailored applications. This adaptability is crucial for addressing challenges in precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 2411293-98-4 exemplifies the convergence of spirocyclic frameworks and acrylamide derivatives, two classes of compounds frequently explored in medicinal chemistry. Its 1,4-dioxaspiro4.5decane moiety offers steric control, while the prop-2-enamide group provides a handle for further functionalization. Such features are highly sought after in the development of small-molecule inhibitors and pro-drugs, areas that dominate current pharmaceutical R&D trends.

The compound's relevance extends to material science, where its rigid spirocyclic structure contributes to the design of high-performance polymers. Researchers are investigating its incorporation into smart materials for applications like drug delivery systems and biodegradable plastics. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal, making it a subject of numerous patent filings and academic publications.

Analytical characterization of N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for GMP-compliant production. The rise of AI-driven drug design has also spurred interest in computational studies of this molecule, with molecular docking simulations predicting its interactions with biological targets.

As the scientific community prioritizes eco-friendly synthesis, efforts to optimize the production of CAS No. 2411293-98-4 using catalytic methods or biocatalysis are underway. These approaches align with global initiatives like the UN Sustainable Development Goals, particularly those addressing responsible consumption and industrial innovation. The compound's potential role in next-generation therapeutics and sustainable materials ensures its continued relevance in cutting-edge research.

In summary, N-8-(hydroxymethyl)-1,4-dioxaspiro4.5decan-8-ylprop-2-enamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material engineering—reflect the dynamic interplay between molecular design and real-world challenges. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to remain at the forefront of scientific inquiry for years to come.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.